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Compound of Interest

Compound Name: Boc-Glu(OBzl)-Gly-Arg-AMC

Cat. No.: B12408467 Get Quote

Application Note & Protocol

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation of stock solutions of the

fluorogenic peptide substrate, Boc-Glu(OBzl)-Gly-Arg-AMC (t-Butyloxycarbonyl-L-glutamic

acid γ-benzyl ester-glycyl-L-arginine-7-amino-4-methylcoumarin). This substrate is widely

utilized in protease assays, particularly for enzymes that cleave after arginine residues.

Accurate preparation of stock solutions is critical for obtaining reliable and reproducible results

in enzyme kinetics and inhibitor screening studies.

Quantitative Data Summary
The following table summarizes the key quantitative data for Boc-Glu(OBzl)-Gly-Arg-AMC
and its stock solution.
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Parameter Value Source(s)

Chemical Formula C₃₅H₄₅N₇O₉ · HCl [1]

Molecular Weight 744.24 g/mol (as HCl salt) [1]

Appearance Yellowish powder [1]

Recommended Solvent Dimethyl sulfoxide (DMSO)

Recommended Stock Solution

Concentration
10-25 mg/mL in DMSO

Storage of Powder
-20°C or colder for long-term

storage

Storage of Stock Solution

Aliquot and store at -20°C

(short-term) or -80°C (long-

term)

Typical Working Concentration 50-200 µM

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Boc-Glu(OBzl)-Gly-Arg-
AMC in DMSO.

Materials:

Boc-Glu(OBzl)-Gly-Arg-AMC powder

Anhydrous, high-purity Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile pipette tips

Procedure:

Equilibration: Before opening, allow the vial of Boc-Glu(OBzl)-Gly-Arg-AMC powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture onto the hygroscopic powder.

Weighing: Carefully weigh out the desired amount of the peptide powder using a calibrated

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 7.44 mg of the peptide (Molecular Weight = 744.24 g/mol ).

Dissolution:

Transfer the weighed powder to a sterile microcentrifuge tube or an amber glass vial.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration. For

a 10 mM solution, add 1 mL of DMSO to 7.44 mg of the powder.

Cap the tube/vial securely.

Solubilization: Vortex the solution vigorously for 1-2 minutes to ensure the peptide is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary, but avoid excessive heat. Visually inspect the solution to ensure there are no

undissolved particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can lead to degradation of the peptide, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g.,

10-50 µL).

Store the aliquots in tightly sealed microcentrifuge tubes or cryovials.

For short-term storage (up to one month), store the aliquots at -20°C.

For long-term storage (up to six months), store the aliquots at -80°C. Protect the aliquots

from light.
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Workflow and Signaling Pathway Diagrams
Stock Solution Preparation Workflow
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Caption: Workflow for the preparation and storage of Boc-Glu(OBzl)-Gly-Arg-AMC stock

solution.

Protease Activity Assay Principle
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Enzymatic Reaction
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Caption: Principle of a protease assay using a fluorogenic AMC-conjugated peptide substrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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